Cas no 4872-24-6 (Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI))

• Product Name: Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI)
• CAS No: 4872-24-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 932071
• PubChem ID: 10965434
• Update Time: 2025-04-19

Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI)
• Carbamic acid,(6-methoxy-3-pyridinyl)-,ethyl ester(9ci)
• SCHEMBL7886661
• 4872-24-6
• AKOS008932629

• Inchi： 1S/C9H12N2O3/c1-3-14-9(12)11-7-4-5-8(13-2)10-6-7/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： UCOKTMRCFZXUHR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(=CC=1)OC)=O)CC

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.4Ų